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Compound of Interest

Compound Name: Hexane-d14

Cat. No.: B166359

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling information for Hexane-d14
(CAS: 21666-38-6), a deuterated solvent essential for various applications, including Nuclear
Magnetic Resonance (NMR) spectroscopy.[1][2][3] Adherence to these protocols is critical to

ensure the safety of laboratory personnel and the integrity of experimental outcomes.

Hazard Identification and Classification

Hexane-d14 is classified as a hazardous substance and requires careful handling.[4] It is a
highly flammable liquid and vapor.[4][5][6][7] Inhalation may cause drowsiness or dizziness.[4]
[5] It is harmful if swallowed and can cause lung damage, potentially being fatal if it enters the
airways.[4][6][8] Prolonged or repeated exposure may cause damage to organs, particularly the
central and peripheral nervous systems.[2][4][5][9] It is also suspected of damaging fertility or
the unborn child.[6][8] Hexane-d14 causes skin and serious eye irritation.[5][6][8] Furthermore,
it is toxic to aquatic life with long-lasting effects.[6][8]

Physical and Chemical Properties

Understanding the physical and chemical properties of Hexane-d14 is fundamental to its safe
handling. It is a colorless, volatile liquid with a petroleum-like odor.[3][4][7] It is insoluble in
water but miscible with most organic solvents like chloroform, ether, and alcohol.[3][4]
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Property Value Source
Molecular Formula CeD14 [1][5]
Molecular Weight 100.26 g/mol [21[71[9][10]
Appearance Clear, colorless liquid [B1141[7]
Odor Petroleum distillates [7]
Melting Point -95 °C / -139 °F [21[71[9]
Boiling Point 69 °C/ 156.2 °F [21[31[9]
Flash Point -22 °C [ -7.6 °F (closed cup) [7]
Autoignition Temperature 240 °C / 464 °F [7]
Vapor Pressure 132 mmHg @ 20 °C [21[7119]
Vapor Density 2.97 - 3 (Air=1.0) [2][4][9]
Specific Gravity 0.767 g/mL at 25 °C [21[31[9]

) o Lower: 1.1 - 1.2% (V) Upper:
Explosion Limits [21[41[5][7]
75-7.7% (V)

Water Solubility Insoluble [1][3]

Toxicological Information

Exposure to Hexane-d14 can lead to various adverse health effects. The primary routes of
exposure are inhalation, skin contact, and ingestion.[11]

. . . . Exposure
Toxicity Metric  Value Species Source
Route

25,000 - 28,710

LD50 (Oral) Rat Oral [41[5]
mg/kg

LC50 (Inhalation) 48,000 ppm Rat Inhalation (4h) [41[5]

TCLo (Inhalation) 190 ppm Human Inhalation (8W) [4]
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Key Health Effects:

o Acute Effects: Inhalation of high concentrations can lead to central nervous system (CNS)
depression, with symptoms including dizziness, headache, and nausea.[11] Direct contact
can cause skin and eye irritation.[4][5]

o Chronic Effects: Long-term exposure is associated with polyneuropathy, characterized by
numbness in the extremities, muscle weakness, and fatigue.[11] It may also cause damage
to the kidneys and testes.[5] There is evidence to suggest it may impair fertility.[4]

Occupational Exposure Limits

To minimize the risk of adverse health effects, adhere to the established occupational exposure

limits.
Regulatory Body Limit Value Notes
Central Nervous
System impairment,
ACGIH TWA 50 ppm o
Eye irritation,
Peripheral neuropathy
OSHA PEL (TWA) 50 ppm

Experimental Protocols for Safe Handling and
Storage
Personal Protective Equipment (PPE)

A critical component of safe handling is the consistent and correct use of personal protective
equipment.
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Personal Protective Equipment (PPE) Protocol

Before Handling Hexane-d14

Wear chemical safety goggles or a face shield.

Wear suitable protective gloves (e.g., nitrile) and clothing.

Assess Ventilation

Use a NIOSH/MSHA approved respirator if ventilation is inadequate.

Proceed with Handling

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) protocol for handling Hexane-d14.

Handling and Storage Procedures

Proper handling and storage are paramount to preventing accidents and maintaining the quality
of the solvent.

« Ventilation: Always handle Hexane-d14 in a well-ventilated area, preferably in a chemical
fume hood.[5][8]

¢ Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]
[71[8] No smoking.[5] Use non-sparking tools and explosion-proof equipment.[5][7][8]
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 Static Discharge: Ground and bond containers and receiving equipment to prevent static
discharge.[5][8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
direct sunlight and incompatible materials such as oxidizing agents.[5][7] The storage area
should be designated for flammable liquids.[2][7][9]

Safe Handling and Storage Workflow

tand log [smre in a cool, dry, well-ventilated, flammables-rated area.J

Dispose of as hazardous waste.

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of Hexane-d14.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures
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Exposure Route First-Aid Protocol

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate
medical attention.[5][12]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) ST
water. Seek medical attention if irritation

persists.[4][5]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o ) ] i

do. Continue rinsing. Seek immediate medical

attention.[4][5]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a poison center or

doctor immediately.[4][5][6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical powder, alcohol-resistant foam,
or carbon dioxide (CO2).[5]

» Fire-Fighting Instructions: Evacuate the area. Fight the fire from a safe distance. Wear a self-
contained breathing apparatus (SCBA) and full protective gear.[5] Use water spray to cool
exposed containers.[5]

Accidental Release Measures

» Minor Spills: Remove all ignition sources.[4] Absorb the spill with an inert material (e.qg.,
sand, diatomite) and place it in a suitable, closed container for disposal.[6]

» Major Spills: Evacuate personnel and move upwind.[4] Alert emergency responders.[4]
Contain the spill if possible without risk. Prevent entry into sewers and waterways.[6]
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Hazard Mitigation and Protective Measures

The following diagram illustrates the relationship between the hazards of Hexane-d14 and the
necessary protective measures.

Hazards of Hexane-d14
Health Hazard (Acute & Chronic) Highly Flammable

Protective Measures

Emergency Preparedness (Spill Kit, Fire Extinguisher, Eyewash)

Safe Work Practices (No Ignition Sources, Grounding)

=

Personal Protective Equipment (Gloves, Goggles, Respirator)

ineering Controls (Fume Hood, Ventilation)

Click to download full resolution via product page

Caption: Relationship between Hexane-d14 hazards and protective measures.

Disposal Considerations

Dispose of Hexane-d14 and any contaminated materials as hazardous waste in accordance
with local, regional, and national regulations.[4][6] Do not dispose of it down the drain or into
the environment.[6]

This guide is intended to provide comprehensive safety information. Always refer to the most
current Safety Data Sheet (SDS) for Hexane-d14 before use and ensure all laboratory
personnel are trained on its proper handling and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hexane-d14: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166359#safety-and-handling-precautions-for-hexane-
d14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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